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Compound of Interest

Compound Name: 4-Chloro-8-fluoro-3-nitroquinoline

CAS No.: 1026861-70-0

Cat. No.: B2680838

Get Quote

Executive Safety Directive
STOP AND READ: 4-Chloro-8-fluoro-3-nitroquinoline is a halogenated nitro-aromatic. This

structural combination mandates specific segregation from standard organic waste streams

due to the risk of formation of toxic combustion byproducts (HF, NOx, HCl) and potential

energetic instability.

Primary Waste Stream:Halogenated Organic Waste.

Critical Restriction: Do NOT mix with strong bases or reducing agents in the waste container.

The nitro group renders the compound susceptible to exothermic decomposition.

Disposal Method: Professional high-temperature incineration with acid gas scrubbing. Do not

attempt chemical deactivation (e.g., bleach/acid hydrolysis) in the lab; the risk of generating

HF or explosive intermediates is too high.
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Understanding the molecule's "architecture" is the first step in safe disposal. The presence of

fluorine and a nitro group on a quinoline scaffold dictates the waste classification.

Property Specification Operational Implication

Chemical Name
4-Chloro-8-fluoro-3-

nitroquinoline
-

CAS Number 1026861-70-0 Use for waste manifesting.[1]

Molecular Formula C₉H₄ClFNO₂

Halogenated (Cl, F) content

requires specific incineration

protocols.

Hazard Codes H315, H319, H335
Irritant to eyes, skin, and

respiratory tract.[2][3]

Reactivity Alert Nitro Group (-NO₂)
Potential for thermal instability.

Avoid friction/shock if dry.

Combustion Byproducts HF, HCl, NOx, COx

Hydrogen Fluoride (HF)

generation requires scrubber-

equipped incineration.

Waste Stream Decision Logic
The following logic gate ensures you select the correct waste container. Inaccurate segregation

is the #1 cause of disposal rejections and safety incidents.
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Start: Solid or Liquid Waste?

Is it dissolved in solvent?

Solid Waste Stream

No (Pure Solid/Powder)

Liquid Waste Stream

Yes (Solution)

Container: Wide-Mouth HDPE Jar
Label: 'Solid Hazardous Waste - Toxic'

Constituents: 4-Chloro-8-fluoro-3-nitroquinoline

Does solvent contain Halogens?
(DCM, Chloroform, etc.)

Container: Safety Carboy (HDPE/Glass)
Label: 'Halogenated Organic Waste'

Code: D022 (if Chloroform used)

Yes

Container: Safety Carboy
Label: 'Halogenated Organic Waste'

(Compound makes the whole stream Halogenated)

No (e.g., Methanol/DMSO)

Click to download full resolution via product page

Figure 1:Decision Matrix for Waste Segregation. Note that even if dissolved in a non-

halogenated solvent (like DMSO), the presence of the solute (4-Chloro-8-fluoro-3-
nitroquinoline) technically classifies the mixture as halogenated for incineration purposes.

Step-by-Step Disposal Protocol
Phase 1: Preparation & PPE
Objective: Prevent exposure and cross-contamination.

Engineering Controls: Perform all waste transfers inside a certified chemical fume hood.

PPE:
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Gloves: Double-gloving recommended. Nitrile (minimum 5 mil) is generally effective for

solid handling. If dissolved in DCM or chloroform, use Silver Shield/4H laminate gloves.

Eye Protection: Chemical splash goggles (ANSI Z87.1).

Body: Lab coat + chemically resistant apron if handling >100g liquid solutions.

Phase 2: Accumulation (Satellite Area)
Objective: Secure storage prior to pickup.[4]

Select Container:

Solids: Use a wide-mouth High-Density Polyethylene (HDPE) jar with a screw-top lid.

Liquids: Use an HDPE or amber glass carboy. Avoid metal containers due to the potential

acidity of hydrolysis products (HCl/HF).

Labeling:

Attach a hazardous waste tag before adding the first drop of waste.[5]

Chemical Name: Write out the full name: "4-Chloro-8-fluoro-3-nitroquinoline". Do not

use abbreviations or chemical structures alone.

Hazard Checkboxes: Check "Toxic" and "Irritant".

Transfer:

Use a dedicated funnel.

Rinse contaminated glassware with a compatible solvent (e.g., acetone) and add the

rinsate to the same waste container.

Phase 3: Final Disposal (EHS/Vendor Hand-off)
Objective: Regulatory compliance (RCRA).
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Seal: Ensure cap is torque-tight. Wipe the exterior of the container with a damp paper towel

(dispose of towel as solid waste).

Manifesting:

Declare the waste as "Halogenated Organic".

Highlight the Fluoro content. Incinerators need to know about Fluorine to manage

scrubber pH and prevent damage to the combustion chamber lining.

Scheduling: Request pickup when the container is 90% full or within 6 months of the start

date (check local institutional limits, often 90 days for satellite areas).

Emergency Spill Response
In the event of a spill outside the fume hood, immediate action is required to prevent respiratory

exposure to dust or vapors.[6]

Spill Detected Assess Volume & Form
(Solid vs Liquid)

Minor Solid (<10g)

Major (>10g) or
Liquid outside Hood

1. Dampen paper towel
2. Wipe gently (avoid dust)

3. Place in Ziploc -> Waste Bin

1. EVACUATE LAB
2. Close doors

3. Call EHS/Hazmat

Click to download full resolution via product page

Figure 2:Spill Response Workflow. The primary risk with solid spills is aerosolization of the

nitro-quinoline dust, which is a potent respiratory irritant.

Spill Cleanup Kit Requirements:

Absorbent: Vermiculite or polypropylene pads (for liquids).

Neutralizer: Not required (compound is not a strong acid/base), but standard solvent

absorbent is necessary.

Tool: Plastic scoop and brush (spark-proof).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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